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Compound of Interest

Compound Name: 1-(4-Nitrophenyl)pyrrolidin-2-one

Cat. No.: B076513

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability, synthesis,
and potential biological significance of the chemical compound 1-(4-Nitrophenyl)pyrrolidin-2-
one. This document is intended to serve as a valuable resource for researchers and
professionals engaged in chemical synthesis, drug discovery, and development.

Commercial Sourcing

1-(4-Nitrophenyl)pyrrolidin-2-one is available from a number of commercial chemical
suppliers. The purity and available quantities can vary, and pricing is often available upon
request. Below is a summary of some of the known suppliers.
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) 55403-91-3 >97% Inquire
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yrrolidine

Synthesis Methodology

The synthesis of 1-aryl-pyrrolidin-2-ones, such as 1-(4-nitrophenyl)pyrrolidin-2-one, can be

achieved through several established synthetic routes. A common approach involves the

reaction of a donor-acceptor cyclopropane with an aniline derivative.[6][7] This method

provides a straightforward pathway to 1,5-substituted pyrrolidin-2-ones.

Representative Experimental Protocol for the Synthesis

of 1,5-Substituted Pyrrolidin-2-ones
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This protocol is a generalized procedure based on the synthesis of similar compounds and may
require optimization for the specific synthesis of 1-(4-nitrophenyl)pyrrolidin-2-one.

Materials:

o Donor-acceptor cyclopropane (e.g., a 2-aryl-cyclopropane-1,1-diester)

e 4-Nitroaniline

o Lewis Acid Catalyst (e.g., Nickel Perchlorate)

e Toluene

e Acetic Acid

o Standard laboratory glassware and purification apparatus (e.g., column chromatography)
Procedure:

e Ring Opening: In a round-bottom flask, dissolve the donor-acceptor cyclopropane and 4-
nitroaniline in toluene.

» Add a catalytic amount of a Lewis acid, such as nickel perchlorate.

« Stir the reaction mixture at room temperature until the starting materials are consumed, as
monitored by thin-layer chromatography (TLC). This step leads to the formation of a y-amino
ester intermediate.

e Lactamization and Dealkoxycarbonylation: To the crude reaction mixture, add 2 equivalents
of acetic acid.

» Heat the mixture to reflux. The cyclization of the y-amino ester to the corresponding
pyrrolidin-2-one will occur.[7]

» Work-up and Purification: After the reaction is complete, cool the mixture to room
temperature.
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» Wash the organic layer with a saturated aqueous solution of sodium bicarbonate and then
with brine.

e Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced
pressure.

 Purify the crude product by column chromatography on silica gel using an appropriate eluent
system (e.g., a mixture of hexane and ethyl acetate) to yield the desired 1-(4-
nitrophenyl)pyrrolidin-2-one.

Potential Biological Activity and Signhaling Pathways

The biological activity of 1-(4-nitrophenyl)pyrrolidin-2-one is not extensively documented in
publicly available literature. However, the pyrrolidinone core is a common scaffold in many
biologically active compounds, and the presence of a nitro group suggests potential for a range
of pharmacological effects.[8]

Nitro-containing compounds are known to exhibit a wide spectrum of biological activities,
including antimicrobial and anticancer effects.[8] These activities are often mediated through
redox reactions where the nitro group is reduced to form reactive nitroso and hydroxylamine
intermediates that can interact with cellular macromolecules.[9]

Furthermore, derivatives of p-nitrophenyl compounds have been investigated as multi-target
inhibitors of enzymes involved in inflammation, such as cyclooxygenase-2 (COX-2) and 5-
lipoxygenase (5-LOX), as well as the proton pump H+/K+ ATPase.[10] Inhibition of the COX-2
and 5-LOX pathways would block the production of prostaglandins and leukotrienes,
respectively, which are key mediators of inflammation.

A related compound, 1-[2-(4-nitrophenoxy)acetyl]pyrrolidin-2-one, has been identified as a
potential antiamnesic agent.[11]

Potential Anti-Inflammatory Signaling Pathway

The following diagram illustrates a potential mechanism of action for a p-nitrophenyl-containing
compound as a multi-target anti-inflammatory agent.
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Caption: Potential multi-target anti-inflammatory action of a nitrophenyl compound.
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Workflow for Investigating Biological Activity

A general workflow for characterizing the biological activity of 1-(4-nitrophenyl)pyrrolidin-2-
one is outlined below.
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Caption: General workflow for biological activity screening.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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